Cas no 2580101-14-8 (rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine)

• Product Name: rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine
• CAS No: 2580101-14-8
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 6092929
• PubChem ID: 165889358
• Update Time: 2025-08-05

rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2580101-14-8
• rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine
• EN300-27718827

• Inchi： 1S/C7H14N2/c8-2-5-1-6-3-9-4-7(5)6/h5-7,9H,1-4,8H2/t5-,6-,7-/m0/s1
• InChI Key： CWTXEXLHYURVDN-ACZMJKKPSA-N
• SMILES： N1C[C@@H]2C[C@@H](CN)[C@@H]2C1

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine

Introduction to rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine (CAS No. 2580101-14-8)

rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine, with the CAS number 2580101-14-8, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a racemic mixture of enantiomers, specifically the (1R,5S,6R) and (1R,5R,6S) configurations of 3-azabicyclo[3.2.0]heptan-6-yl)methanamine. Its complex structure and potential biological activities make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine is characterized by a 3-azabicyclo[3.2.0]heptane core with an amino group attached to the 6-position and a methyl group at the 3-position. This bicyclic system provides a rigid scaffold that can influence the compound's conformational flexibility and binding properties to biological targets. The presence of the amino group also allows for further functionalization and derivatization, making it a versatile starting point for the synthesis of more complex molecules.

Recent research studies have explored the potential therapeutic applications of rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine and its derivatives. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, sensory perception, and hormone signaling. Compounds that can selectively modulate these receptors have the potential to treat a wide range of diseases, from neurological disorders to metabolic conditions.

A study published in the Journal of Medicinal Chemistry investigated the interaction of rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine with specific GPCRs involved in pain signaling pathways. The results showed that this compound exhibited potent agonist activity at certain receptors, suggesting its potential as an analgesic agent. Further optimization of the compound's structure through chemical modifications could enhance its selectivity and efficacy for targeted therapeutic applications.

In addition to its role as a GPCR modulator, rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine has also been studied for its antiviral properties. Research conducted by a team at the University of California demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral entry mechanisms or disrupting viral protein interactions within host cells. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

The pharmacokinetic properties of rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine are another important aspect to consider in its development as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine in treating various conditions. Early-phase trials have demonstrated promising results in terms of tolerability and pharmacodynamic effects in human subjects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-yl]methanamine has also found use as a research tool in academic and industrial laboratories. Its unique chemical properties make it useful for probing biological systems and understanding molecular interactions at a fundamental level. Researchers have utilized this compound to study receptor-ligand interactions, signal transduction pathways, and other cellular processes.

In conclusion, rac-[(1R,5S,6R)-3-azabicyclo[3.2.0]heptan-6-y l)methanamine (CAS No. 2580101 - 14 - 8 ) is a multifaceted compound with significant potential in both research and therapeutic applications . Its complex structure , diverse biological activities , and favorable pharmacokinetic properties position it as an important molecule in the ongoing efforts to develop new drugs and advance our understanding of biological systems . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative treatments and scientific discoveries .